Benzyl 3,6-diazabicyclo[3.2.1]octane-3-carboxylate hydrochloride

• IUPAC Name: benzyl 3,6-diazabicyclo[3.2.1]octane-3-carboxylate;hydrochloride
• InChI: InChI=1S/C14H18N2O2.ClH/c17-14(18-10-11-4-2-1-3-5-11)16-8-12-6-13(9-16)15-7-12;/h1-5,12-13,15H,6-10H2;1H
• InChI Key: FDGRMZSZNXIXLV-UHFFFAOYSA-N
• Canonical SMILES: C1C2CNC1CN(C2)C(=O)OCC3=CC=CC=C3.Cl
• Molecular Formula: C14H19ClN2O2
• Molecular Weight: 282.76 g/mol

Description

Benzyl 3,6-diazabicyclo[3.2.1]octane-3-carboxylate hydrochloride, also referred to as ‘Diazabicyclo’, is a versatile compound with a wide variety of applications in scientific research. It is a cyclic compound consisting of a benzyl group attached to a diazabicyclo[3.2.1]octane ring system. The hydrochloride salt of this compound has been used in a number of scientific experiments, as it has a wide range of biochemical and physiological effects.

Scientific Research Applications

Diazabicyclo has a wide range of applications in scientific research. It has been used as a catalyst in organic synthesis, as a reagent for the preparation of amines, and as a ligand for the coordination of metal ions. It has also been used in the synthesis of a variety of heterocyclic compounds, such as quinolines, isoquinolines, and pyridines. Additionally, Diazabicyclo has been used as a ligand for the preparation of organometallic complexes, which have been used in catalysis, as well as in the preparation of pharmaceuticals and agrochemicals.

Mechanism of Action

Target of Action

It’s worth noting that the 8-azabicyclo[321]octane scaffold, which is a central part of this compound, is a core structure in the family of tropane alkaloids . These alkaloids display a wide array of interesting biological activities .

Biochemical Pathways

Given its structural similarity to tropane alkaloids, it may influence similar biochemical pathways .

Advantages and Limitations for Lab Experiments

The use of Diazabicyclo in laboratory experiments has a number of advantages. It is relatively easy to synthesize and can be used in a variety of experiments. Additionally, it is relatively inexpensive and can be stored at room temperature. However, there are some limitations to its use in laboratory experiments. It is not very soluble in water, and its solubility in other solvents is limited. Additionally, it is not very stable and can easily decompose when exposed to light or heat.

Future Directions

The potential future directions for Diazabicyclo are numerous. It could be used in the development of new catalysts, as well as in the synthesis of new pharmaceuticals and agrochemicals. Additionally, it could be used in the development of new materials, such as polymers, and as a ligand for the coordination of metal ions. Additionally, it could be used in the study of biological processes, such as enzyme inhibition and protein-protein interactions. Finally, it could be used in the study of the biochemical and physiological effects of other compounds, as well as in the development of new diagnostic and therapeutic agents.

Synthesis Methods

The synthesis of Diazabicyclo is relatively straightforward and can be accomplished in a few steps. It begins with the preparation of 3,6-diazabicyclo[3.2.1]octane, which is synthesized from cyclohexanone and ethyl diazoacetate in the presence of sodium ethoxide. This is then reacted with benzyl chloride in the presence of a base, such as sodium hydroxide, to form benzyl 3,6-diazabicyclo[3.2.1]octane. Finally, the benzyl 3,6-diazabicyclo[3.2.1]octane is reacted with hydrochloric acid to form the hydrochloride salt of the compound.